Ethanesulfonic acid, 2-hydroxy-, ethyl ester
Overview
Description
Ethanesulfonic acid is an alkanesulfonic acid where the alkyl group directly linked to the sulfo functionality is ethyl . It is used as a catalyst for alkylation, polymerization, and other reactions . It also reacts with triethoxymethane to prepare ethanesulfonic acid ethyl ester .
Synthesis Analysis
Ethanesulfonic acid is employed in the electrolytic reduction of perrhenate solutions . It is also used as a catalyst for alkylation, polymerization, and other reactions . Furthermore, it reacts with triethoxymethane to prepare ethanesulfonic acid ethyl ester .Molecular Structure Analysis
The molecular structure of ethanesulfonic acid is represented by the formula CH3CH2SO3H . The molecule has a molar mass of 110.13 g/mol .Chemical Reactions Analysis
Ethanesulfonic acid participates in the electrolytic reduction of perrhenate solutions . It is also used as a catalyst for alkylation, polymerization, and other reactions . Moreover, it reacts with triethoxymethane to prepare ethanesulfonic acid ethyl ester .Physical And Chemical Properties Analysis
Ethanesulfonic acid is a colorless liquid . It has a density of 1.35 g/mL , a melting point of -17 °C , and a boiling point of 122–123 °C at 0.01 mmHg . It is soluble in water and has an acidity (pKa) of -1.68 .Scientific Research Applications
Biosurfactants in Mineral Flotation
Ethyl isethionate derivatives are used as biosurfactants in mineral flotation processes. These biosurfactants serve as environmentally friendly bioreagents that enhance the froth flotation process, leading to more efficient mineral recovery while reducing environmental harm. Their effectiveness in replacing synthetic surfactants makes them a sustainable alternative in the mining industry .
Surfactant Production
The compound is utilized in the production of surfactants, particularly isethionates. These surfactants are known for their strong polarity and resistance to multivalent ions, making them suitable for use in detergents and personal care products. The hydrophilic nature of ethyl isethionate helps in creating washing-active surfactants .
Cosmetic Applications
In the cosmetic industry, ethyl isethionate salts, such as sodium oleyl methyl isethionate, are used in various formulations. These compounds contribute to the mildness, foaming properties, and skin conditioning effects of personal care products. They are particularly valued for their high biodegradability and low irritation potential .
Structured Surfactant Technology
Ethyl isethionate is integral to structured surfactant technology. It is used in formulations that require shear-thinning rheology with a high yield value. This allows for the creation of pourable liquids that can suspend insoluble oils, silicones, and exfoliating agents, enhancing the stability and performance of the product .
Mechanism of Action
Mode of Action
It is thought to interfere with nuclear metabolism, inhibiting the synthesis of DNA, RNA, phospholipids, and proteins . This interference could lead to changes in cellular function and structure.
Biochemical Pathways
Ethyl isethionate may affect various biochemical pathways. For instance, it has been suggested that isethionate, a related compound, is involved in the degradation of sulfoacetate, a prevalent C2 sulfonate . This process involves the conversion of sulfoacetate to sulfoacetyl-CoA, followed by stepwise reduction to isethionate . .
Result of Action
It is known that isethionates are characterized by excellent skin compatibility, excellent foaming (even in hard water), good cleansing properties, and a pleasant skin feel . They are non-toxic and readily biodegradable .
Action Environment
The action of ethyl isethionate can be influenced by various environmental factors. Furthermore, the solubility of isethionates can be influenced by the presence of other compounds, such as amphoteric surfactants .
Safety and Hazards
Future Directions
properties
IUPAC Name |
ethyl 2-hydroxyethanesulfonate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H10O4S/c1-2-8-9(6,7)4-3-5/h5H,2-4H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SNYNEPHSWSWZGZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOS(=O)(=O)CCO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H10O4S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70207069 |
Source
|
| Record name | Ethanesulfonic acid, 2-hydroxy-, ethyl ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70207069 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
154.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethanesulfonic acid, 2-hydroxy-, ethyl ester | |
CAS RN |
58337-44-3 |
Source
|
| Record name | Ethanesulfonic acid, 2-hydroxy-, ethyl ester | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0058337443 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Ethanesulfonic acid, 2-hydroxy-, ethyl ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70207069 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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